Cas no 2172489-79-9 (2-(aminomethyl)-N-(4-methoxybutyl)-2,3-dihydro-1-benzofuran-5-amine)

• Product Name: 2-(aminomethyl)-N-(4-methoxybutyl)-2,3-dihydro-1-benzofuran-5-amine
• CAS No: 2172489-79-9
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 6073748
• PubChem ID: 165857299
• Update Time: 2025-10-22

2-(aminomethyl)-N-(4-methoxybutyl)-2,3-dihydro-1-benzofuran-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-N-(4-methoxybutyl)-2,3-dihydro-1-benzofuran-5-amine
• 2172489-79-9
• EN300-1591939

• Inchi： 1S/C14H22N2O2/c1-17-7-3-2-6-16-12-4-5-14-11(8-12)9-13(10-15)18-14/h4-5,8,13,16H,2-3,6-7,9-10,15H2,1H3
• InChI Key： UBADZNHBDNPPDW-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CC1CN)NCCCCOC

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.5Ų

Additional information on 2-(aminomethyl)-N-(4-methoxybutyl)-2,3-dihydro-1-benzofuran-5-amine

Introduction to 2-(aminomethyl)-N-(4-methoxybutyl)-2,3-dihydro-1-benzofuran-5-amine (CAS No. 2172489-79-9)

2-(aminomethyl)-N-(4-methoxybutyl)-2,3-dihydro-1-benzofuran-5-amine, identified by its CAS number 2172489-79-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a benzofuran core with functional groups that include an amine and an ethylene glycol-like moiety, exhibits potential applications in the development of bioactive agents. The structural attributes of this compound make it a valuable scaffold for further chemical modifications, enabling the exploration of novel pharmacophores.

The benzofuran scaffold is a privileged structure in drug discovery, known for its versatility and biological activity. Compounds containing this moiety have been investigated for their roles in various therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The presence of both primary and secondary amine functionalities in 2-(aminomethyl)-N-(4-methoxybutyl)-2,3-dihydro-1-benzofuran-5-amine suggests potential for diverse interactions with biological targets, such as enzymes and receptors. These interactions are critical for modulating biological pathways and may contribute to the compound's pharmacological effects.

The 4-methoxybutyl side chain introduces lipophilicity and steric bulk to the molecule, which can influence its solubility, permeability, and metabolic stability. These properties are essential considerations in drug design, as they can affect the compound's bioavailability and pharmacokinetic profile. Recent studies have highlighted the importance of optimizing such structural elements to enhance drug-like properties. The aminomethyl group at the 2-position provides a site for further derivatization, allowing chemists to explore a wide range of analogs with tailored biological activities.

In recent years, there has been growing interest in leveraging computational methods to accelerate the discovery of novel bioactive compounds. Virtual screening and molecular docking techniques have been employed to identify potential hits from large compound libraries. The structural features of 2-(aminomethyl)-N-(4-methoxybutyl)-2,3-dihydro-1-benzofuran-5-amine make it a candidate for such approaches, as its framework can be predicted to interact with specific biological targets based on known binding patterns of similar molecules.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the benzofuran core, followed by functional group modifications to introduce the desired substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are crucial for moving promising candidates into preclinical development.

Preclinical studies are essential for evaluating the safety and efficacy of new compounds before they can be tested in human trials. In vitro assays have been used to assess the interactions of 2-(aminomethyl)-N-(4-methoxybutyl)-2,3-dihydro-1-benzofuran-5-amine with various biological targets, providing insights into its potential mechanisms of action. These studies often involve enzyme inhibition assays or cell-based assays to measure activity against relevant pathways. Preliminary results suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors, warranting further investigation.

The development of novel therapeutics relies on a deep understanding of molecular interactions at the atomic level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the structure-activity relationships (SAR) of bioactive molecules. High-resolution structural data can reveal how 2-(aminomethyl)-N-(4-methoxybutyl)-2,3-dihydro-1-benzofuran-5-amine interacts with its targets, providing critical information for optimizing its pharmacological properties.

Given its structural complexity and functional diversity, 2-(aminomethyl)-N-(4-methoxybutyl)-2,3-dihydro-1-benzofuran-5-amine represents an intriguing candidate for further exploration in medicinal chemistry. Its potential applications span multiple therapeutic areas, making it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new biological targets and mechanisms, compounds like this one will play a crucial role in shaping the future of pharmaceutical innovation.